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Compound of Interest

Compound Name: AR-R17779

Cat. No.: B067559 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the safe and compliant disposal of AR-
R17779, a potent and selective α7 nicotinic acetylcholine receptor agonist. Due to the absence

of a specific Safety Data Sheet (SDS) for AR-R17779 in publicly available databases, a

precautionary approach based on its neuroactive properties and general principles of chemical

waste management is essential.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle AR-R17779 with appropriate

safety measures to minimize exposure risks.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat is mandatory.

Engineering Controls:

All handling of solid AR-R17779 and preparation of its solutions should be conducted in a

certified chemical fume hood to prevent inhalation of dust or aerosols.
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Ensure a safety shower and eyewash station are readily accessible.

Quantitative Data Summary
While specific toxicity data for AR-R17779 is not readily available, the following table

summarizes its key chemical properties.

Property Value

IUPAC Name
(2S)-4′-Azaspiro[bicyclo[2.2.2]octane-2,5′-[1]

[2]oxazolidin]-2′-one

Molecular Formula C₉H₁₄N₂O₂

Molar Mass 182.22 g/mol

Solubility Soluble in DMSO and water

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of various forms of

AR-R17779 waste.

Waste Identification and Segregation
Proper segregation of chemical waste is fundamental to safe disposal. Do not mix AR-R17779
waste with other chemical waste streams unless their compatibility is certain.

Solid Waste: Includes unused or expired AR-R17779 powder, contaminated weigh boats,

and filter paper.

Liquid Waste: Solutions containing AR-R17779.

Contaminated Laboratory Supplies: Non-sharp items such as gloves, pipette tips, and vials

that have come into contact with AR-R17779.

Sharps Waste: Needles, syringes, and broken glassware contaminated with AR-R17779.

Waste Collection and Containerization
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Use appropriate, clearly labeled containers for each waste stream.

Solid and Contaminated Laboratory Supplies:

Collect in a designated, leak-proof, and robust plastic container with a secure lid.

The container must be clearly labeled as "Hazardous Waste," with the full chemical name

"AR-R17779," and the start date of waste accumulation.

Liquid Waste:

Collect in a designated, leak-proof, and shatter-resistant container (e.g., a secondary-

contained glass or plastic bottle).

The container must be clearly labeled as "Hazardous Waste," with the full chemical name

"AR-R17779," the solvent(s) used, and an approximate concentration.

Sharps Waste:

Place all contaminated sharps directly into a designated, puncture-resistant sharps

container.

Waste Storage
Store all AR-R17779 waste containers in a designated and secure Satellite Accumulation

Area (SAA) within the laboratory.

The SAA should be well-ventilated and away from general laboratory traffic.

Ensure incompatible waste types are physically segregated.

Final Disposal
All AR-R17779 waste must be disposed of through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of AR-R17779 down the drain or in the regular trash.
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Experimental Protocols
While this document focuses on disposal, it is important to note that the handling of AR-
R17779 in experimental settings should always be guided by a thorough risk assessment. In a

study investigating the effects of AR-R17779 on ischemia-reperfusion brain injury in mice, the

compound was administered via intraperitoneal injection. This highlights the potential for

systemic effects and underscores the need for careful handling to avoid accidental exposure.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of AR-R17779.
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Caption: AR-R17779 Disposal Workflow

By adhering to these procedures, laboratory personnel can ensure the safe handling and

disposal of AR-R17779, protecting themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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